5-(4-Hydroxyphenyl)-6-methyl-3,4-dihydropyridin-2(1H)-one

• CAS No.: 89733-52-8
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)-6-methyl-3,4-dihydro-1H-pyridin-2-one
• InChI: InChI=1S/C12H13NO2/c1-8-11(6-7-12(15)13-8)9-2-4-10(14)5-3-9/h2-5,14H,6-7H2,1H3,(H,13,15)
• InChI Key: XEFDEKYXIJOWOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CCC(=O)N1)C2=CC=C(C=C2)O

Description

5-(4-Hydroxyphenyl)-6-methyl-3,4-dihydropyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 9 g of 3,4-dihydro-5-(4-methoxyphenyl)-6-methyl-2(1H)-pyridinone, 100 ml of collidine and 38 g of lithium iodide was heated under reflux for 28 hours and then concentrated to dryness on a rotary evaporator. The residue was dissolved in 100 ml of water and again concentrated to dryness on a rotary evaporator; this process was repeated twice to remove the last traces of collidine. The solid residue was dissolved in water and the aqueous solution acidified with concentrated hydrochloric acid. The gummy solid that separated on chilling was collected, washed with water, dried at room temperature, recrystallized from ether-isopropyl alcohol using decolorizing charcoal and then chromatographed over 100 g of silica gel using 5% methanol in ether as eluant to produce 3.1 g of 3,4-dihydro-5-(4-hydroxyphenyl)-6-methyl-2(1H)-pyridinone, m.p. 197°-200° C.